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Compound of Interest

Compound Name: 2-Cyclohexyloctane

Cat. No.: B13818012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Cyclohexyloctane, a saturated aliphatic hydrocarbon, is a molecule of interest in various

chemical and industrial applications. Its structure, comprising an octane chain attached to a

cyclohexane ring, imparts specific physical and chemical properties that make it a valuable

solvent and a versatile intermediate in organic synthesis.[1] This technical guide provides a

comprehensive overview of 2-Cyclohexyloctane, including its nomenclature, physicochemical

properties, detailed synthesis protocols, and a visual representation of its synthetic pathway.

IUPAC Nomenclature and Synonyms
The systematic name for 2-Cyclohexyloctane, according to the International Union of Pure

and Applied Chemistry (IUPAC) nomenclature, is octan-2-ylcyclohexane.

The compound is also known by several synonyms, which are frequently encountered in

chemical literature and commercial databases. These include:

2-Cyclohexyloctane

Octane, 2-cyclohexyl-

(1-Methylheptyl)cyclohexane
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NSC 172764

Its unique Chemical Abstracts Service (CAS) Registry Number is 2883-05-8.

Physicochemical Properties
The physical and chemical properties of 2-Cyclohexyloctane are summarized in the table

below. These properties are crucial for its handling, application in synthesis, and for

computational modeling.

Property Value

Molecular Formula C₁₄H₂₈

Molecular Weight 196.37 g/mol

Melting Point -19.69 °C (estimate)[1][2]

Boiling Point 248.29 °C (estimate)[1][2]

Density 0.8088 g/cm³ (estimate)[1][2]

Flash Point 101.8 °C[1]

Vapor Pressure 0.0241 mmHg at 25 °C[1]

Refractive Index 1.4315 (estimate)[1][2]

Solubility Insoluble in water; soluble in organic solvents.[1]

Experimental Protocols: Synthesis of 2-
Cyclohexyloctane
The synthesis of 2-Cyclohexyloctane can be effectively achieved through a two-step process.

The first step involves the Friedel-Crafts alkylation of benzene with 1-octene to produce a

mixture of phenyloctane isomers. The subsequent step is the catalytic hydrogenation of the

aromatic ring to yield the corresponding cyclohexyloctane isomers. Due to carbocation

rearrangements during the Friedel-Crafts alkylation, the primary product of the initial step is 2-

phenyloctane, which upon hydrogenation, yields the target molecule, 2-cyclohexyloctane.
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Step 1: Friedel-Crafts Alkylation of Benzene with 1-
Octene
This procedure outlines the synthesis of a mixture of phenyloctane isomers, with 2-

phenyloctane being a major component.

Materials:

Benzene (anhydrous)

1-Octene

Anhydrous Aluminum Chloride (AlCl₃)

Hydrochloric acid (HCl), dilute

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate (MgSO₄)

Ice bath

Three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and a

reflux condenser with a gas trap.

Procedure:

In a fume hood, charge the three-necked flask with anhydrous benzene and anhydrous

aluminum chloride. Cool the mixture in an ice bath with continuous stirring.

Slowly add 1-octene to the stirred mixture from the dropping funnel. The rate of addition

should be controlled to maintain the reaction temperature between 5-10 °C.

After the addition is complete, continue stirring the mixture at room temperature for an

additional 2-3 hours to ensure the reaction goes to completion.

Carefully quench the reaction by slowly pouring the mixture over crushed ice. This will

decompose the aluminum chloride catalyst.
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Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with dilute

hydrochloric acid, water, and a saturated sodium bicarbonate solution.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and remove the excess benzene by rotary evaporation.

The crude product, a mixture of phenyloctane isomers, can be purified by fractional

distillation under reduced pressure.

Step 2: Catalytic Hydrogenation of Phenyloctane
This procedure describes the conversion of the phenyloctane intermediate to 2-
cyclohexyloctane.

Materials:

Phenyloctane (from Step 1)

Palladium on carbon (Pd/C, 5% or 10%) or Raney Nickel catalyst

Ethanol or acetic acid (solvent)

High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)

Hydrogen gas (H₂)

Procedure:

In the reaction vessel of the hydrogenation apparatus, dissolve the phenyloctane in a

suitable solvent such as ethanol or acetic acid.

Carefully add the palladium on carbon or Raney Nickel catalyst to the solution. The amount

of catalyst is typically 1-5% by weight of the substrate.

Seal the apparatus and purge it with nitrogen gas to remove any air.

Pressurize the vessel with hydrogen gas to the desired pressure (typically 25-50 atm).
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Heat the mixture to a temperature of 150-250 °C while stirring vigorously to ensure good

contact between the catalyst, substrate, and hydrogen.

Monitor the reaction by observing the drop in hydrogen pressure. The reaction is complete

when the hydrogen uptake ceases.

Cool the reactor to room temperature and carefully vent the excess hydrogen gas.

Filter the reaction mixture through a pad of Celite to remove the catalyst.

Remove the solvent by rotary evaporation.

The resulting crude 2-cyclohexyloctane can be purified by vacuum distillation.

Synthetic Workflow
The logical relationship of the two-step synthesis of 2-Cyclohexyloctane is illustrated in the

following diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13818012?utm_src=pdf-body
https://www.benchchem.com/product/b13818012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13818012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Friedel-Crafts Alkylation

Step 2: Catalytic Hydrogenation

Benzene

Alkylation Reaction

1-Octene AlCl₃ (Catalyst)

Phenyloctane Intermediate

Hydrogenation

Purified Intermediate

H₂ Gas Pd/C or Raney Ni (Catalyst)

2-Cyclohexyloctane (Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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